Sodium 5-methoxy-2-[(4-methoxy-3,5-dimethyl-pyridin-2-yl)methylsulfinyl]benzoimidazole
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Overview
Description
Omeprazole Sodium is the sodium salt form of a benzimidazole with selective and irreversible proton pump inhibitor activity. In the acidic compartment of parietal cells, omeprazole is protonated and converted into the active achiral sulfenamide; the active sulfenamide forms one or more covalent disulfide bonds with the proton pump hydrogen-potassium adenosine triphosphatase (H+/K+ ATPase), thereby inhibiting its activity and the parietal cell secretion of H+ ions into the gastric lumen, the final step in gastric acid production. H+/K+ ATPase is an integral membrane protein of the gastric parietal cell.
A 4-methoxy-3,5-dimethylpyridyl, 5-methoxybenzimidazole derivative of timoprazole that is used in the therapy of STOMACH ULCERS and ZOLLINGER-ELLISON SYNDROME. The drug inhibits an H(+)-K(+)-EXCHANGING ATPASE which is found in GASTRIC PARIETAL CELLS.
Scientific Research Applications
Biocatalysis in Pharmaceutical Production
A study by Babiak et al. (2011) highlights the use of a Gram-positive bacterium in the biocatalytic production of enantiopure esomeprazole, a form of sodium 5-methoxy-2-[(4-methoxy-3,5-dimethyl-pyridin-2-yl)methylsulfinyl]benzoimidazole. This process demonstrates a sustainable green bioprocess for pharmaceutical production with high conversion efficiency in a stirred bioreactor, fed-batch culture. The study underscores the potential of biocatalysis in pharmaceutical manufacturing, particularly for producing enantiomerically pure compounds (Babiak et al., 2011).
Synthesis and Characterization in Chemistry
Guan Jin (2011) and Ma et al. (2018) discuss the synthesis and characterization of compounds related to sodium 5-methoxy-2-[(4-methoxy-3,5-dimethyl-pyridin-2-yl)methylsulfinyl]benzoimidazole. These studies are crucial in understanding the chemical properties and potential applications of these compounds in various fields, including pharmaceuticals (Guan Jin, 2011); (Ma et al., 2018).
Molecular Biology and Gene Expression
Murray and Perdew (2008) explored how omeprazole, a derivative of sodium 5-methoxy-2-[(4-methoxy-3,5-dimethyl-pyridin-2-yl)methylsulfinyl]benzoimidazole, can influence gene expression. Their study revealed that omeprazole can stimulate the expression of CYP1A1 via activation of the human aryl hydrocarbon receptor in HepG2 cells, impacting human insulin-like growth factor binding protein expression (Murray & Perdew, 2008).
Material Science and Corrosion Inhibition
Research by Karthik et al. (2015) indicates that esomeprazole, related to sodium 5-methoxy-2-[(4-methoxy-3,5-dimethyl-pyridin-2-yl)methylsulfinyl]benzoimidazole, can act as a corrosion inhibitor for mild steel in acidic environments. This suggests potential applications in material science and industrial processes (Karthik et al., 2015).
Drug Development and Pharmacology
Saini et al. (2019) reviewed novel synthesis methods and pharmaceutical impurities of proton pump inhibitors, including compounds related to sodium 5-methoxy-2-[(4-methoxy-3,5-dimethyl-pyridin-2-yl)methylsulfinyl]benzoimidazole. This research is significant for understanding the synthesis process and addressing impurities in drug development (Saini et al., 2019).
properties
Product Name |
Sodium 5-methoxy-2-[(4-methoxy-3,5-dimethyl-pyridin-2-yl)methylsulfinyl]benzoimidazole |
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Molecular Formula |
C17H19N3NaO3S+ |
Molecular Weight |
368.4 g/mol |
IUPAC Name |
sodium;6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methylsulfinyl]-1H-benzimidazole |
InChI |
InChI=1S/C17H19N3O3S.Na/c1-10-8-18-15(11(2)16(10)23-4)9-24(21)17-19-13-6-5-12(22-3)7-14(13)20-17;/h5-8H,9H2,1-4H3,(H,19,20);/q;+1 |
InChI Key |
KNVABRFVZVESIL-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CN=C(C(=C1OC)C)CS(=O)C2=NC3=C(N2)C=C(C=C3)OC.[Na+] |
Pictograms |
Irritant |
synonyms |
H 168 68 H 168-68 H 16868 Magnesium, Omeprazole Omeprazole Omeprazole Magnesium Omeprazole Sodium Prilosec Sodium, Omeprazole |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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